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Compound of Interest

Compound Name: (E/Z)-GSK5182
CAS No.: 877387-37-6
Cat. No.: B15612324
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of (E/Z)-GSK5182, a potent and selective
inverse agonist of the Estrogen-Related Receptor Gamma (ERRY), with other relevant
compounds. Experimental data is presented to objectively demonstrate its performance,
supported by detailed protocols for key assays.

Comparative Analysis of ERRy Modulators

(E/Z)-GSK5182 distinguishes itself as a highly selective inverse agonist of ERRYy. Its efficacy is
highlighted when compared to other known modulators of this nuclear receptor. The following
table summarizes the key quantitative data for (E/Z)-GSK5182 and comparator compounds.
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Compound Target(s) Activity IC50 / EC50 Selectivity

High selectivity

(E/Z2)-GSK5182 ERRy Inverse Agonist 79 nM over ERRa and
ERa
4- : :
) Antagonist/Invers M range for Binds to both
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e Agonist ERRy ERa and ERRy
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Selective for

GSK4716 ERRy Agonist -
ERRy

Mechanism of Action: Inhibition of ERRy
Transcriptional Activity

(E/Z)-GSK5182 exerts its inverse agonist activity by binding to the ligand-binding domain of
ERRYy. This binding event induces a conformational change in the receptor, which in turn
prevents the recruitment of coactivators, such as PGC-1aq, that are essential for the
transcriptional activation of target genes. This leads to a dose-dependent decrease in the
constitutive activity of ERRYy.
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Caption: ERRYy signaling pathway and the inhibitory action of (E/Z)-GSK5182.

Experimental Workflow for Characterization

The inverse agonist activity of (E/Z)-GSK5182 can be confirmed through a series of in vitro
experiments. A typical workflow involves a primary screen using a reporter assay, followed by
secondary assays to analyze the effect on target gene and protein expression.

Luciferase Reporter Assay Hits Western Blot Analysis Co-Immunoprecipitation
(Prlman/ Screen) (Secondary Assay) (Mechanism of Action)
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 To cite this document: BenchChem. [Unveiling the Inverse Agonist Activity of (E/Z)-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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